Cas no 1368413-52-8 (2-(5-chloro-2-fluorophenyl)methylpyrrolidine)
2-(5-chloro-2-fluorophenyl)methylpyrrolidine Chemical and Physical Properties
Names and Identifiers
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- 2-(5-chloro-2-fluorophenyl)methylpyrrolidine
- 1368413-52-8
- EN300-1985336
- 2-[(5-chloro-2-fluorophenyl)methyl]pyrrolidine
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- Inchi: 1S/C11H13ClFN/c12-9-3-4-11(13)8(6-9)7-10-2-1-5-14-10/h3-4,6,10,14H,1-2,5,7H2
- InChI Key: KRISETJNTRWWCW-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C(=C1)CC1CCCN1)F
Computed Properties
- Exact Mass: 213.0720553g/mol
- Monoisotopic Mass: 213.0720553g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 12Ų
2-(5-chloro-2-fluorophenyl)methylpyrrolidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1985336-1g |
2-[(5-chloro-2-fluorophenyl)methyl]pyrrolidine |
1368413-52-8 | 1g |
$842.0 | 2023-09-16 | ||
| Enamine | EN300-1985336-5g |
2-[(5-chloro-2-fluorophenyl)methyl]pyrrolidine |
1368413-52-8 | 5g |
$2443.0 | 2023-09-16 | ||
| Enamine | EN300-1985336-10g |
2-[(5-chloro-2-fluorophenyl)methyl]pyrrolidine |
1368413-52-8 | 10g |
$3622.0 | 2023-09-16 | ||
| Enamine | EN300-1985336-0.05g |
2-[(5-chloro-2-fluorophenyl)methyl]pyrrolidine |
1368413-52-8 | 0.05g |
$707.0 | 2023-09-16 | ||
| Enamine | EN300-1985336-0.1g |
2-[(5-chloro-2-fluorophenyl)methyl]pyrrolidine |
1368413-52-8 | 0.1g |
$741.0 | 2023-09-16 | ||
| Enamine | EN300-1985336-0.25g |
2-[(5-chloro-2-fluorophenyl)methyl]pyrrolidine |
1368413-52-8 | 0.25g |
$774.0 | 2023-09-16 | ||
| Enamine | EN300-1985336-0.5g |
2-[(5-chloro-2-fluorophenyl)methyl]pyrrolidine |
1368413-52-8 | 0.5g |
$809.0 | 2023-09-16 | ||
| Enamine | EN300-1985336-1.0g |
2-[(5-chloro-2-fluorophenyl)methyl]pyrrolidine |
1368413-52-8 | 1g |
$1272.0 | 2023-06-02 | ||
| Enamine | EN300-1985336-2.5g |
2-[(5-chloro-2-fluorophenyl)methyl]pyrrolidine |
1368413-52-8 | 2.5g |
$1650.0 | 2023-09-16 | ||
| Enamine | EN300-1985336-5.0g |
2-[(5-chloro-2-fluorophenyl)methyl]pyrrolidine |
1368413-52-8 | 5g |
$3687.0 | 2023-06-02 |
2-(5-chloro-2-fluorophenyl)methylpyrrolidine Related Literature
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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5. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
Additional information on 2-(5-chloro-2-fluorophenyl)methylpyrrolidine
Research Briefing on 2-(5-chloro-2-fluorophenyl)methylpyrrolidine (CAS: 1368413-52-8): Recent Advances and Applications in Chemical Biology and Medicine
2-(5-chloro-2-fluorophenyl)methylpyrrolidine (CAS: 1368413-52-8) is a chemically synthesized small molecule that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile scaffold for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme modulators. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and therapeutic applications.
A 2023 study published in the Journal of Medicinal Chemistry explored the structural-activity relationship (SAR) of 2-(5-chloro-2-fluorophenyl)methylpyrrolidine derivatives, demonstrating their high affinity for dopamine and serotonin receptors. The research team employed molecular docking and in vitro binding assays to identify key interactions between the compound and receptor binding sites, suggesting its potential as a lead compound for neuropsychiatric disorders. Notably, the fluorophenyl moiety was found to enhance blood-brain barrier permeability, a critical factor for CNS-targeted drugs.
In the realm of synthetic chemistry, advancements in the catalytic asymmetric synthesis of 2-(5-chloro-2-fluorophenyl)methylpyrrolidine have been reported. A 2024 Nature Communications paper detailed a novel palladium-catalyzed enantioselective synthesis method that achieves >99% ee with improved yield (82%) compared to traditional routes. This breakthrough addresses previous challenges in producing optically pure forms of the compound, which is essential for pharmaceutical applications where stereochemistry significantly impacts biological activity.
Pharmacokinetic studies of 2-(5-chloro-2-fluorophenyl)methylpyrrolidine have revealed favorable metabolic stability profiles in preclinical models. Research presented at the 2023 American Chemical Society National Meeting demonstrated oral bioavailability of 65% in rodent models, with a plasma half-life of 4.2 hours. These properties, combined with low cytochrome P450 inhibition, position this compound as an attractive candidate for further drug development.
Emerging applications in targeted protein degradation have been identified for 1368413-52-8 derivatives. Scientists at a leading biopharmaceutical company have incorporated this scaffold into proteolysis-targeting chimeras (PROTACs), creating molecules that selectively degrade disease-relevant proteins. Early-stage results show promise in oncology targets, with one derivative achieving >80% degradation of BRD4 at nanomolar concentrations.
The safety profile of 2-(5-chloro-2-fluorophenyl)methylpyrrolidine has been evaluated in recent toxicology studies. A comprehensive assessment published in Chemical Research in Toxicology (2024) reported no significant genotoxicity or cardiotoxicity at therapeutic doses, though researchers noted the need for further investigation into long-term exposure effects. These findings support the compound's progression into more advanced preclinical development stages.
Looking forward, the versatility of 1368413-52-8 as a chemical building block continues to inspire innovation across multiple therapeutic areas. Current research efforts are exploring its incorporation into covalent inhibitors and radiopharmaceuticals, expanding its potential applications. The compound's balanced physicochemical properties and demonstrated biological activities make it a valuable asset in the medicinal chemist's toolkit for addressing complex disease targets.
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